Cas no 114935-92-1 (Methyl 4-chloroquinoline-2-carboxylate)

• Product Name: Methyl 4-chloroquinoline-2-carboxylate
• CAS No: 114935-92-1
• MF: C₁₁H₈ClNO₂
• MW: 221.6397
• MDL: MFCD14706446
• CID: 2131516
• PubChem ID: 19066063
• Update Time: 2024-11-03

Methyl 4-chloroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloroquinoline-2-carboxylate
• 4-Chloro-quinoline-2-carboxylic acid methyl ester
• Methyl4-Chloroquinoline-2-carboxylate
• AAHYMHHQOLSODU-UHFFFAOYSA-N
• NE39714
• SY035692
• 2-Quinolinecarboxylic acid, 4-chloro-, methyl ester
• Z1134173613
• SB69965
• AC2439
• CS-12015
• EN300-74763
• CS-0217465
• 114935-92-1
• AKOS012682291
• SCHEMBL3281879
• MFCD14706446
• Methyl 4-chloroquinoline-2-carboxylate

• MDL： MFCD14706446
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)10-6-8(12)7-4-2-3-5-9(7)13-10/h2-6H,1H3
• InChI Key： AAHYMHHQOLSODU-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(C(=O)OC([H])([H])[H])=NC2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 345.2±22.0 °C at 760 mmHg
• Flash Point: 162.6±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-chloroquinoline-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)